Cas no 54576-40-8 (1-(butan-2-ylsulfanyl)-4-methylbenzene)
54576-40-8 structure
Product Name:1-(butan-2-ylsulfanyl)-4-methylbenzene
CAS No:54576-40-8
MF:C11H16S
MW:180.309741973877
CID:942040
PubChem ID:304041
Update Time:2025-04-19
1-(butan-2-ylsulfanyl)-4-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(butan-2-ylsulfanyl)-4-methylbenzene
- 1-butan-2-ylsulfanyl-4-methylbenzene
- 1-Methyl-4-(sec-butylthio)benzene
- 4-(sec-Butylthio)toluene
- 4-Methyl-1-(2-methyl-1-thiabutyl)benzene
- Benzene, 1-methyl-4-[(1-methylpropyl)thio]-
- sec-Butyl p-tolyl sulfide
- WVCDEKCBKRHTQY-UHFFFAOYSA-N
- NSC194875
- DTXSID80307741
- DB-301498
- NSC-194875
- 1-(Sec-butylsulfanyl)-4-methylbenzene #
- 54576-40-8
-
- Inchi: 1S/C11H16S/c1-4-10(3)12-11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
- InChI Key: WVCDEKCBKRHTQY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)C(C)CC
Computed Properties
- Exact Mass: 180.09738
- Monoisotopic Mass: 180.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
1-(butan-2-ylsulfanyl)-4-methylbenzene Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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